2-Pyrrolidinone
2-Pyrrolidinone
Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
2-Pyrrolidinone is a natural product found in Ascochyta medicaginicola, Microtropis japonica, and other organisms with data available.
2-Pyrrolidinone is a natural product found in Ascochyta medicaginicola, Microtropis japonica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
616-45-5
VCID:
VC21091681
InChI:
InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
SMILES:
C1CC(=O)NC1
Molecular Formula:
C4H7NO
Molecular Weight:
85.10 g/mol
2-Pyrrolidinone
CAS No.: 616-45-5
Cat. No.: VC21091681
Molecular Formula: C4H7NO
Molecular Weight: 85.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite. 2-Pyrrolidinone is a natural product found in Ascochyta medicaginicola, Microtropis japonica, and other organisms with data available. |
|---|---|
| CAS No. | 616-45-5 |
| Molecular Formula | C4H7NO |
| Molecular Weight | 85.10 g/mol |
| IUPAC Name | pyrrolidin-2-one |
| Standard InChI | InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6) |
| Standard InChI Key | HNJBEVLQSNELDL-UHFFFAOYSA-N |
| SMILES | C1CC(=O)NC1 |
| Canonical SMILES | C1CC(=O)NC1 |
| Boiling Point | 245 °C @ 760 mm Hg; 113-114 @ 9.2 mm Hg; 76 °C @ 0.2 mm Hg 245 °C |
| Colorform | CRYSTALS FROM COLD PETROLEUM ETHER Light yellow liquid |
| Flash Point | 265 °F (129 °C) (open cup) 129 °C o.c. |
| Melting Point | 25.0 °C 23 °C 25 °C |
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